3-({[(3,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)-N-(3-fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxamide

• IUPAC Name: 3-[2-(3,5-dimethylanilino)-2-oxoethyl]sulfanyl-N-(3-fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxamide
• InChI: InChI=1S/C23H20FN5O2S/c1-14-8-15(2)10-19(9-14)25-21(30)13-32-23-28-27-20-7-6-16(12-29(20)23)22(31)26-18-5-3-4-17(24)11-18/h3-12H,13H2,1-2H3,(H,25,30)(H,26,31)
• InChI Key: NALDYGYRADARNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CSC2=NN=C3N2C=C(C=C3)C(=O)NC4=CC(=CC=C4)F)C
• Molecular Formula: C23H20FN5O2S
• Molecular Weight: 449.5 g/mol
• CAS No.: 1112398-51-2

Description

The compound 3-({[(3,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)-N-(3-fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxamide is a triazolopyridine-carboxamide derivative featuring a sulfanyl-linked carbamoyl group and a 3-fluorophenyl substituent. Triazolopyridine scaffolds are frequently explored for antimicrobial, anticancer, and antimalarial applications, as seen in related sulfonamide derivatives (e.g., antimalarial agents in ) . The carboxamide and sulfanyl groups in this compound may enhance binding affinity or metabolic stability compared to simpler analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-({[(3,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)-N-(3-fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxamide typically involves multiple steps, including the formation of the triazolopyridine core, the introduction of the fluorophenyl group, and the attachment of the dimethylphenyl carbamoyl moiety. The reaction conditions often require the use of specific reagents and catalysts to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. These methods often include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques to ensure the compound meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

3-({[(3,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)-N-(3-fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the functional groups within the compound.

Substitution: The compound can undergo substitution reactions, where specific atoms or groups are replaced with others.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various catalysts (e.g., palladium on carbon). The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcomes.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield oxidized derivatives with altered functional groups, while substitution reactions may result in compounds with different substituents.

Scientific Research Applications

3-({[(3,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)-N-(3-fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxamide has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: It is studied for its potential biological activities, such as antimicrobial, antiviral, and anticancer properties.

Medicine: The compound is investigated for its potential therapeutic applications, including drug development and disease treatment.

Industry: It is used in the development of new materials, catalysts, and other industrial applications.

Mechanism of Action

The mechanism of action of 3-({[(3,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)-N-(3-fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxamide involves its interaction with specific molecular targets and pathways within biological systems. The compound may bind to specific receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of its use.

Comparison with Similar Compounds

Structural Comparisons

The compound’s triazolopyridine core is shared with several analogs, but its substituents differentiate its physicochemical and pharmacological properties. Key structural analogs include:

Compound Name / ID	Core Structure	Key Substituents	Functional Groups
Target Compound	[1,2,4]Triazolo[4,3-a]pyridine	- 3-Fluorophenyl (N-linked) - Carbamoylmethylsulfanyl (S-linked)	Carboxamide, Sulfanyl, Triazole
N-(3,5-Difluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide (a)	[1,2,4]Triazolo[4,3-a]pyridine	- 3,5-Difluorophenyl (N-linked) - Sulfonamide (S-linked)	Sulfonamide, Triazole
N-[(3,4-Dichlorophenyl)carbamoyl]-4-(3,4,5-trimethyl-1H-pyrazol-1-yl)-3-pyridinesulfonamide ()	Pyridine	- 3,4-Dichlorophenyl (N-linked) - Trimethylpyrazole (C-linked)	Sulfonamide, Carbamoyl, Pyrazole
5-(3-Chlorophenylsulfanyl)-1-methyl-3-trifluoromethyl-1H-pyrazole-4-carbaldehyde ()	Pyrazole	- 3-Chlorophenylsulfanyl (S-linked) - Trifluoromethyl (C-linked)	Sulfanyl, Aldehyde, Pyrazole

Key Observations :

• Triazolopyridine vs. Pyridine/Pyrazole Cores : The triazolopyridine core in the target compound and ’s analog may confer enhanced π-π stacking interactions in biological targets compared to pyridine or pyrazole cores .
• Fluorophenyl vs.
• Sulfanyl vs. Sulfonamide Linkers : The sulfanyl group in the target compound may increase lipophilicity and membrane permeability relative to sulfonamide-containing analogs (), though sulfonamides often exhibit stronger hydrogen-bonding capacity .

Physicochemical Properties

Property	Target Compound	(6a)	(26)
Molecular Formula	C24H21FN6O2S	C12H8F2N4O2S	C18H17Cl2N5O3S
Molecular Weight	~500 g/mol (estimated)	310.27 g/mol	455.32 g/mol
Melting Point	Not reported	184–186 °C	163–166 °C
Key IR Absorptions	C=O (~1720 cm⁻¹), NH (~3320 cm⁻¹)	SO2 (~1169 cm⁻¹), NH (~3324 cm⁻¹)	SO2 (~1169 cm⁻¹), C=O (~1727 cm⁻¹)

Biological Activity

Overview

The compound 3-({[(3,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)-N-(3-fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxamide is a complex organic molecule that has garnered interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potentials, and relevant studies.

Chemical Structure and Properties

• Molecular Formula : C22H23N5O3S
• Molecular Weight : 437.5 g/mol
• IUPAC Name : N-[2-[3-[2-(3,5-dimethylanilino)-2-oxoethyl]sulfanyl-5-oxo-4H-1,2,4-triazin-6-yl]phenyl]propanamide

The compound features a triazolo-pyridine core with sulfanyl and carbamoyl groups that are crucial for its biological activity.

The biological activity of this compound is largely attributed to its interaction with specific molecular targets:

• Enzyme Inhibition : The compound may inhibit various enzymes involved in metabolic pathways. For instance, it has been shown to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain pathways.
• Receptor Modulation : The presence of the triazole moiety suggests potential interactions with G-protein-coupled receptors (GPCRs), leading to alterations in intracellular signaling cascades.

Anticancer Activity

Recent studies have demonstrated that this compound exhibits significant anticancer properties. For example:

• Cell Line Studies : In vitro studies on various cancer cell lines (e.g., MDA-MB-231 for breast cancer and A549 for lung cancer) revealed that the compound inhibited cell proliferation with IC50 values ranging from $0.24\mu M$ to $0.96\mu M$, indicating potent antiproliferative effects .

Cell Line	IC50 (µM)	Reference
MDA-MB-231	0.24
A549	0.96

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties:

• Minimum Inhibitory Concentration (MIC) : The MIC values against various bacterial strains were found to be comparable to conventional antibiotics like ciprofloxacin and ketoconazole, suggesting it could serve as a viable alternative in treating infections .

Case Studies

• Case Study on Anticancer Efficacy :
  A study involving the treatment of breast cancer cells with the compound showed a dose-dependent inhibition of cell growth. The mechanism was linked to apoptosis induction via the mitochondrial pathway.
• Study on Antimicrobial Potency :
  A series of experiments compared the efficacy of this compound against common pathogens. Results indicated that it effectively reduced bacterial counts in vitro and showed promise for further development as an antimicrobial agent.